2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C28H29N5O2S and its molecular weight is 499.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Applications
Synthesis of Diverse Chemical Structures : This compound is used as a starting material for synthesizing a range of chemical structures, including thiadiazoles, imidazopyridines, pyranones, pyrazolopyrimidines, polysubstituted benzenes, and pyrazolopyridazines, demonstrating its versatility in chemical synthesis (Abdelall, 2014).
Diversity-Oriented Synthesis : The compound plays a role in the synthesis of structurally diverse non-natural compounds, useful in screening against various biological targets (Zaware et al., 2011).
Biomedical Research
Antitubercular Agents : Derivatives of this compound have been synthesized and evaluated for their antitubercular activity against Mycobacterium tuberculosis, showing significant potential in treating tuberculosis (Maurya et al., 2013).
Anticancer Activity : Studies have demonstrated the compound’s role in synthesizing derivatives with inhibitory effects on cancer cell growth, particularly against Raji and HL60 cancer cells, indicating its relevance in cancer research (Inceler et al., 2013).
Antioxidant and Antimicrobial Activities : Research has explored its derivatives for their antioxidant and antimicrobial activities, contributing to the understanding of their potential in treating infections and oxidative stress-related conditions (Bassyouni et al., 2012).
Advanced Material Science
Electrochemical Synthesis : The compound is utilized in electrochemical syntheses, leading to the creation of new materials with potential applications in various technological fields (Amani & Nematollahi, 2012).
Catalytic Applications : Its derivatives have been used in catalytic processes, such as in the coupling of aromatic diamines and alcohols, demonstrating its utility in chemical catalysis (Li et al., 2018).
Properties
IUPAC Name |
2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-1-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N5O2S/c1-35-21-10-8-19(9-11-21)25-17-24(26-7-4-16-36-26)31-33(25)27(34)18-32-14-12-20(13-15-32)28-29-22-5-2-3-6-23(22)30-28/h2-11,16,20,25H,12-15,17-18H2,1H3,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCSIXUVCBRRAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC(=NN2C(=O)CN3CCC(CC3)C4=NC5=CC=CC=C5N4)C6=CC=CS6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.